Cas no 921820-89-5 (4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide)

• Product Name: 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide
• CAS No: 921820-89-5
• MF: C₂₀H₂₅N₅O₄S
• MW: 431.50860285759
• CID: 6420746
• PubChem ID: 18571123
• Update Time: 2025-07-17

4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide
• 1H-Imidazole-1-acetamide, 2-[[2-[[4-(aminocarbonyl)phenyl]amino]-2-oxoethyl]thio]-N-cyclopentyl-5-(hydroxymethyl)-
• 4-(2-((1-(2-(cyclopentylamino)-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)acetamido)benzamide
• F2258-0585
• 921820-89-5
• AKOS024632433
• 4-[2-({1-[(cyclopentylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamido]benzamide
• 4-[[2-[1-[2-(cyclopentylamino)-2-oxoethyl]-5-(hydroxymethyl)imidazol-2-yl]sulfanylacetyl]amino]benzamide

• Inchi： 1S/C20H25N5O4S/c21-19(29)13-5-7-15(8-6-13)24-18(28)12-30-20-22-9-16(11-26)25(20)10-17(27)23-14-3-1-2-4-14/h5-9,14,26H,1-4,10-12H2,(H2,21,29)(H,23,27)(H,24,28)
• InChI Key： QRSVCZWSIDLTJV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(N)=O)=CC=1)=O)C1=NC=C(CO)N1CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 431.16272547g/mol
• Monoisotopic Mass: 431.16272547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 12.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide

Comprehensive Overview of 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide (CAS No. 921820-89-5)

The compound 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide, identified by its CAS No. 921820-89-5, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. Its intricate structure, featuring a cyclopentylcarbamoyl group, a hydroxymethyl-substituted imidazole ring, and a benzamide moiety, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide compound aligns with this trend, as its structural components suggest potential interactions with biological targets such as enzymes or receptors. Researchers are particularly intrigued by its imidazole core, a common pharmacophore in many FDA-approved drugs, which often contributes to binding affinity and metabolic stability.

One of the most frequently searched topics in the context of this compound is its synthetic pathway and scalability. Organic chemists are keen to optimize the synthesis of CAS No. 921820-89-5 to ensure high yield and purity, which are critical for preclinical studies. Additionally, the compound's solubility and bioavailability are hot topics, as these properties directly impact its suitability as a drug candidate. Discussions on platforms like ResearchGate and PubMed often highlight the need for innovative formulation strategies to overcome potential challenges in these areas.

The structure-activity relationship (SAR) of 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide is another area of intense investigation. By modifying specific functional groups, such as the cyclopentylcarbamoyl or hydroxymethyl moieties, researchers aim to enhance the compound's efficacy and reduce off-target effects. This approach is particularly relevant in the era of personalized medicine, where tailoring drug molecules to individual patient profiles is becoming increasingly important.

From an industrial perspective, the compound's patent landscape and commercial viability are key considerations. Companies specializing in contract research and custom synthesis are actively exploring ways to produce CAS No. 921820-89-5 at scale while maintaining cost-effectiveness. The growing interest in green chemistry has also prompted researchers to investigate environmentally friendly synthetic routes for this molecule, aligning with global sustainability goals.

In summary, 4-2-({1-(cyclopentylcarbamoyl)methyl-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamidobenzamide represents a promising candidate for further exploration in drug discovery. Its unique chemical architecture, combined with the potential for therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to unravel its properties and mechanisms, this compound may pave the way for innovative treatments in areas such as oncology, immunology, and beyond.